Cas no 216506-32-0 (1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)-)

1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)- structure
216506-32-0 structure
Product Name:1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)-
CAS No:216506-32-0
MF:C15H13FN4O
MW:284.288326025009
CID:1408863
Update Time:2024-08-16

1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)-
    • Inchi: 1S/C15H13FN4O/c16-12-3-1-11(2-4-12)15-13(9-20(19-15)7-8-21)14-5-6-17-10-18-14/h1-6,9-10,21H,7-8H2
    • InChI Key: CHKFBDNUPYHWGO-UHFFFAOYSA-N
    • SMILES: N1(CCO)C=C(C2C=CN=CN=2)C(C2=CC=C(F)C=C2)=N1

Computed Properties

  • Exact Mass: 284.10749

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 455.2±45.0 °C(Predicted)
  • PSA: 63.83
  • pka: 14.36±0.10(Predicted)
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